The long-term performance of three multilayered textured white conductive-backed geomembranes (GMBs) is compared to the comparable textured nonconductive GMBs and their smooth edge/equivalent to investigate the effect of the conductive layer on their longevity. Oven immersion in synthetic municipal solid waste leachate is used at a range of temperatures to accelerate the ageing during an incubation period of 50 months. It is shown that the conductive layer can antagonistically or synergistically affect the antioxidant depletion of conductive-backed GMBs relative to nonconductive GMBs produced by the same GMB manufacturer and formulated using the same nominal resin and antioxidant package. However, their relative degradation at 85 °C does not necessarily follow their relative antioxidant depletion times implying that the manufacturing process and the interaction between the additive packages of these GMBs can affect their relative degradation beyond the antioxidant depletion stage. Arrhenius modelling predicts the antioxidant depletion stage at field temperatures ranging between 180 and 1400 years at 20 °C for two different conductive-backed GMBs produced by two different manufacturers. With such variation in the long-term performance of conductive-backed GMBs currently available in the market, their durability should be investigated before their use in barrier systems to ensure they can meet the required design life of the desired geoenvironmental application.

The attenuation layer method has been considered an effective countermeasure to deal with excavated soils and rocks containing geogenic toxic elements like arsenic (As). The geosynthetic sorption sheet is a geosynthetic product that can be employed in the attenuation layer method applications as a sorption material. The sorption sheets used in the attenuation layer will be inevitably subjected to overburdened loads in the field. In this study, laboratory column experiments are conducted to evaluate the attenuation performance of the geosynthetic sorption sheets coated with hydrotalcite as sorbent against As under different overburden pressure conditions (10, 100, and 200 kPa). Experimental results showed that the cumulative sorption masses of As for 200 kPa cases are approximately 10.5–13.3 times greater than that for 10 kPa cases. Microstructure characterizations of the geosynthetic sorption sheet before and after loading were also detected. More compacted and involved fiber configuration as a result of higher loading produces a more effective contact between As solution and hydrotalcite. The presence of partial dissolution of hydrotalcite is confirmed through the chemical analysis of effluent. However, hydrotalcite would gradually become stable during continuous use.

This paper presents an experimental study of the load bearing behavior of geosynthetic reinforced soil (GRS) bridge abutments constructed on yielding clay foundation. The effects of two different ground improvement methods for the yielding clay foundation, including reinforced soil foundation and stone column foundation, were evaluated. The clay foundation was prepared using kaolin and consolidated to reach desired shear strength. The 1/5-scale GRS abutment models with a height of 0.8 m were constructed using sand backfill, geogrid reinforcement, and modular block facing. For the GRS abutments on three different yielding foundations, the reinforced soil zone had relatively uniform settlement and behaved like a composite due to the higher stiffness than the foundation layers. The wall facing moved outward with significant movements near the bottom of facing, and the foundation soil in front of facing showed obvious uplifting movements. The vertical stresses transferred from the footing load within the GRS abutment and on the foundation soil are higher for stiffer foundation. The improvement of foundation soil using geosynthetic reinforced soil and stone columns could reduce the deformations of GRS abutments on yielding foundation. Results from this study provide insights on the practical applications of GRS abutments on yielding foundation.

Geogrid reinforced soil walls (GRSWs) constructed using low-permeable backfills often experience failures when subjected to rainfall. The objective of this paper is to employ centrifuge modelling to investigate the effect of geogrid types on the performance of GRSW models constructed with low-permeable backfill, when subjected to rainfall intensity of 10 mm/h. A 4.5 m radius large beam centrifuge facility was used, and rainfall was simulated using a custom-designed rainfall simulator at 40 gravities. Digital Image Analysis (DIA) was employed to understand the deformation behaviour of GRSWs with low stiffness geogrid layers with and without drainage provision subjected to rainfall. Additionally, the effect of varying stiffness of geogrid reinforcement layers across the height of GRSW was also investigated. The interpretation of DIA helped to quantify displacement vector fields, face movements, surface settlement profiles and geogrid strain distribution with depth. Irrespective of drainage provision, GRSWs reinforced with low stiffness geogrid layers experienced a catastrophic failure at the onset of rainfall. However, GRSW reinforced with geogrid layers of varying stiffness was observed to perform well. This study demonstrates the effective use of DIA of GRSWs subjected to rainfall along with centrifuge-based physical model testing.

Polymer Waterproof Coating (PWC) is proposed to protect expansive soil slopes. Three groups of slope test models are developed to compare the efficiency of PWC, and the laws of water content, pore water pressure, soil deformation, and slope surface morphology change under repeated cycles of precipitation-evaporation environment are monitored and analyzed. The mechanism and effect of PWC protection on the expansive soil slope are discussed. The test results show that cyclic precipitation-evaporation has a significant impact on the water content, deformation, and slope surface shape of shallow layer of expansive soil slope. The change of water content and pore water pressure of slope caused by rainfall infiltration has hysteresis. The PWC-protected slope has significantly less soil deformation and water change than bare slope. The PWC protective layer blocks the water exchange between inside and outside the slope, keeping the slope water in a "dynamic and stable" state and inhibiting the slope surface cracking. The PWC protective layer significantly reduces the erosion of slope surface due to rainwater and has a significant effect on improving the integrity and strength of the slope soil. The PWC protection slope continues to have great stability even after numerous simulations of extremely harsh climates.

Geomembrane liners are commonly subject to defects that can allow water leakage through these openings and significantly undermine their performance. While defects are difficult to prevent and characterize, minimization of potential leakage can still be attained with appropriate lateral drainage over the liner. The objective of this study is to assess the performance of different drainage layer materials within HDPE-lined cover systems at three mine waste rock piles (WRPs) in the Sydney Coalfield, Nova Scotia, Canada. Natural soil, clean gravel and a geocomposite net were employed at the Summit, Victoria Junction and Franklin WRPs, respectively. Extensive field monitoring of precipitation (PPT), moisture content within the cover materials, and head of water above the liner, was performed. The head of water and moisture was consistently high at Summit throughout the year, while consistently low at Victoria Junction and Franklin, with the geocomposite net being just as effective as the gravel layer. Using typical assumptions of defect size/number, leakage rates at Victoria Junction and Franklin remained very low due to limited water head and flow gradient. Therefore, while the prevention of defects is highly challenging at HDPE-lined cover systems, potential defect leakage can be proactively controlled during cover system design with the implementation of adequate drainage layers above the liner.

The coast of China is periodically impacted by tropical cyclones and storm surges, and has experienced significant coastal erosion problems. Traditional “hard engineering” coastal protection measures used to protect Chinese sandy coasts from storm erosion are found to be expensive and less environmental and even make sandy beach disappearing. In this study, geotextile system as a more flexible material was developed and qualitatively compared with the traditional coastal protection measures. An in-situ permanent revetment was applied with durable geotextile sandbags on the coast of Chudao in China from October 2018 to October 2020, and it was designed for three different testing segments to optimize the stability and construction cost of geotextile sandbags. The field surveys were carried out to collect the in-situ data on beach profiles, wave dynamics, material durability, and sandbag revetment stability. In analyzing the two-year field data collected, it is found that the testing segment-2 wrapped with sheet of plastic geogrids is the most effective of the three testing segments in terms of their coat, structural stability and material durability, and that both the slope of the seabed and the design thickness of geotextile sandbag are the dominate factors responsible for the failure of sandbag structures.

A new general method is presented to calculate local strains in geomembranes from the deformed shape imposed by overlying coarse gravel particles under vertical pressure. Past methods assume that the geomembrane attains its deformed shape by only deforming vertically and hence neglect the effect of lateral displacements on strain. The new method treats the geomembrane as a thin plate with mid surface components of displacements in three directions (x, y and z). Lateral components of displacements (those in the x and y directions) are related to vertical displacements (z direction) by large-strain-displacement relationships and compatibility of strains. Normal and shear strains in the lateral directions are calculated using Airy's stress function and a linear elastic constitutive law. Bending and torsional strains calculated from curvature and are added to the mid surface strains to find strains on the top and bottom surfaces. The method was validated against data sets with known three-dimensional displacements and strain generated by finite element analysis. The application of the new method to calculate local strains in a geomembrane from the deformed shape obtained from a protection-layer-assessment physical test is illustrated.

An experimental technique is presented to quantify the lateral restraint provided by a geogrid embedded in granular soil at the particle level. Repeated load triaxial tests were done on transparent sand specimens stiffened with geosynthetic inclusions simulating geogrids. Images of laser illuminated planes through the specimens were segmented into particles using a deep learning-based segmentation algorithm. The particle outlines were characterized in terms of Fourier shape descriptors and tracked across sequentially captured images. The accuracy of the particle displacement measurements was validated against Digital Image Correlation (DIC) measurements. In addition, the method's resolution and repeatability is presented. Based on the measured particle displacements and rotations, a state boundary line between probable and improbable particle motions was identified for each test. The size of the zone of probable motions was used to quantify the lateral restraint provided by the inclusions. Overall, the tests results revealed that the geosynthetic inclusions restricted both particle displacements and rotations. However, the particle displacements were found to be restrained more significantly than the rotations. Finally, a unique relationship was found between the magnitude of the permanent strains of the specimens and the area of the zone of probable motions.

Woven geotextiles have been widely used in soil infrastructures for the reinforcement purpose. The hydraulic properties of a woven geotextile are not major reinforcement design parameters and the water retention capability of a woven geotextile is often ignored. The traditional testing techniques were designed for soils or nonwoven geotextiles, but not for woven geotextiles. Nowadays, a new type of woven geotextile with wicking fibers was developed which could be used for both drainage and reinforcement purposes. However, there are no proper testing techniques to determine the full-range water retention curve (WRC) for a woven geotextile, let alone for the wicking geotextile.This paper aimed at proposing a proper testing technique to determining the full-range WRC for the wicking geotextile and to compare the water retention capability of wicking and non-wicking geotextiles. Firstly, the traditional testing techniques were re-examined to check the suitability for characterizing the WRCs of woven geotextiles whose pore size distributions were anisotropic. Secondly, a proper testing technique was proposed and the WRCs of different types of woven geotextiles were determined. Thirdly, the WRCs of wicking and non-wicking geotextiles were compared to demonstrate the advantages of the wicking geotextile to hold and transport water under unsaturated conditions. Finally, the effect of wicking fiber on the water retention capability of the wicking geotextile was quantified.